methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(3-aminothieno[2,3-b]pyridine-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C16H13N3O3S/c1-22-16(21)9-5-2-3-7-11(9)19-14(20)13-12(17)10-6-4-8-18-15(10)23-13/h2-8H,17H2,1H3,(H,19,20)
• InChI Key: WMDBCESFEMXDIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=C(C3=C(S2)N=CC=C3)N
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

Methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate, also known as MLN4924, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound has been found to target the NEDD8-activating enzyme (NAE), which plays a crucial role in the ubiquitin-proteasome pathway. Inhibition of NAE by MLN4924 has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

Methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate targets the NEDD8-activating enzyme (NAE), which plays a crucial role in the ubiquitin-proteasome pathway. NAE is responsible for activating the small ubiquitin-like modifier protein NEDD8, which in turn regulates the activity of cullin-RING ligases (CRLs). CRLs are responsible for the degradation of a wide range of proteins, including those involved in cell cycle regulation and apoptosis. Inhibition of NAE by methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate leads to the accumulation of CRL substrates, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting NAE. In addition, methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has been shown to enhance the efficacy of other chemotherapeutic agents, making it a promising candidate for combination therapy. methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has several advantages for lab experiments, including its ability to induce cell cycle arrest and apoptosis in a wide range of cancer cell lines. methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has also been shown to enhance the efficacy of other chemotherapeutic agents, making it a promising candidate for combination therapy. However, methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate, including the development of new formulations and delivery methods to improve its efficacy and reduce toxicity. In addition, further studies are needed to determine the optimal dosage and administration of methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate for different types of cancer. Finally, the potential use of methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate for the treatment of inflammatory diseases and other non-cancerous conditions should also be explored.

Synthesis Methods

The synthesis of methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate involves several steps, including the reaction of 2-aminobenzoic acid with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form 2-(2,3-dichloro-5,6-dicyano-1,4-benzoquinonyl)amino)benzoic acid. This intermediate is then reacted with 2-aminothiophene to form methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate.

Scientific Research Applications

Methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has been extensively studied for its potential therapeutic applications in cancer treatment. In preclinical studies, methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has been shown to induce cell cycle arrest and apoptosis in a wide range of cancer cell lines, including those resistant to conventional chemotherapy. methyl 2-{[(3-aminothieno[2,3-b]pyridin-2-yl)carbonyl]amino}benzoate has also been shown to enhance the efficacy of other chemotherapeutic agents, making it a promising candidate for combination therapy.